molecular formula C9H7ClN2S B6590110 5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole CAS No. 1009030-95-8

5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole

Cat. No. B6590110
CAS RN: 1009030-95-8
M. Wt: 210.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Chloromethyl)-3-phenyl-1,2,4-thiadiazole (CMPDT) is a synthetic compound that has been studied extensively for its potential applications in scientific research. It is a heterocyclic compound with a five-membered ring containing a chlorine atom and a thiadiazole ring. CMPDT is an important intermediate in the synthesis of other compounds, and has been studied for its potential in drug development, organic synthesis, and as a reagent in chemical reactions.

Scientific Research Applications

5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole has been used in a variety of scientific research applications, including drug development, organic synthesis, and as a reagent in chemical reactions. It has been used as a building block for the synthesis of other compounds, such as aryl amines, and has been used in the synthesis of pharmaceuticals, such as antifungal agents and anticancer drugs. In addition, it has been used in the synthesis of heterocyclic compounds, such as pyridines and pyrimidines, and as a reagent in the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of 5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole is not fully understood, but it is believed to act as an electron donor in some reactions and as an electron acceptor in others. It has been shown to act as an electron donor in the synthesis of aryl amines and as an electron acceptor in the synthesis of heterocyclic compounds. In addition, it has been shown to act as a catalyst in some reactions, such as the Ullmann reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood, but it has been shown to have some potential therapeutic applications. It has been studied for its potential to inhibit the growth of cancer cells and to reduce inflammation. In addition, it has been studied for its potential to reduce the toxicity of some drugs and to reduce the side effects of some medications.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole in laboratory experiments include its ease of synthesis and its availability as a reagent. It is also relatively inexpensive and can be stored for long periods of time without degradation. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

The potential applications of 5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole are still being explored, and there are numerous avenues for further research. These include the development of new synthetic methods for the synthesis of this compound and its derivatives, the exploration of its potential therapeutic applications, and the investigation of its mechanism of action. In addition, further research could be conducted into the effects of this compound on the biochemical and physiological processes of cells and organisms. Finally, further research could be conducted into the potential environmental and toxicological effects of this compound.

Synthesis Methods

5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole is synthesized through a two-step process. The first step involves the reaction of a phenyl isothiocyanate with a 2-chloromethyl-1,3-dioxane, followed by a second step involving the reaction of the intermediate with an aryl halide. This two-step process is known as the Ullmann reaction and is widely used in organic synthesis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole involves the reaction of phenylhydrazine with chloroacetic acid to form 5-chloromethyl-1-phenyl-1,2,4-triazolidine-3-thione, which is then cyclized with phosphorus pentasulfide to yield the final product.", "Starting Materials": ["Phenylhydrazine", "Chloroacetic acid", "Phosphorus pentasulfide"], "Reaction": ["Step 1: Phenylhydrazine is reacted with chloroacetic acid in the presence of a catalyst such as hydrochloric acid to form 5-chloromethyl-1-phenyl-1,2,4-triazolidine-3-thione.", "Step 2: The resulting compound is then cyclized with phosphorus pentasulfide in the presence of a solvent such as dimethylformamide to yield 5-(chloromethyl)-3-phenyl-1,2,4-thiadiazole."] }

CAS RN

1009030-95-8

Molecular Formula

C9H7ClN2S

Molecular Weight

210.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.